Cas no 1820642-26-9 (4-Chloropyrido3,4-dpyrimidine Hydrochloride)

• Product Name: 4-Chloropyrido3,4-dpyrimidine Hydrochloride
• CAS No: 1820642-26-9
• MF: C₇H₅Cl₂N₃
• MW: 202.040698766708
• CID: 4671311
• Update Time: 2025-08-04

4-Chloropyrido3,4-dpyrimidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloropyrido[3,4-d]pyrimidine hydrochloride
• 4-CHLOROPYRIDO[3,4-D]PYRIMIDINE HCL
• AX8262324
• 4-Chloropyrido3,4-dpyrimidine Hydrochloride

• Inchi： 1S/C7H4ClN3.ClH/c8-7-5-1-2-9-3-6(5)10-4-11-7;/h1-4H;1H
• InChI Key： OUVRZLCXLNIFTI-UHFFFAOYSA-N
• SMILES： ClC1=C2C=CN=CC2=NC=N1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 142
• Topological Polar Surface Area: 38.7

Additional information on 4-Chloropyrido3,4-dpyrimidine Hydrochloride

4-Chloropyrido[3,4-d]pyrimidine Hydrochloride: A Comprehensive Overview

4-Chloropyrido[3,4-d]pyrimidine Hydrochloride, also known by its CAS number 1820642-26-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrido-pyrimidines, which are heterocyclic aromatic compounds with a fused pyridine and pyrimidine ring system. The presence of a chlorine substituent at the 4-position further distinguishes this compound, imparting unique chemical and biological properties.

The synthesis of 4-Chloropyrido[3,4-d]pyrimidine Hydrochloride involves a series of well-established organic reactions, including nucleophilic aromatic substitution and cyclization processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity, making it accessible for various applications in drug discovery and material science. The hydrochloride salt form is particularly advantageous for solubility and stability considerations in aqueous environments.

From a pharmacological perspective, 4-Chloropyrido[3,4-d]pyrimidine Hydrochloride has shown promising activity in preclinical studies. Researchers have explored its potential as a kinase inhibitor, targeting key enzymes involved in cellular signaling pathways. For instance, studies have demonstrated its ability to inhibit the activity of certain protein kinases implicated in cancer progression. These findings underscore its potential as a lead compound for the development of anti-cancer therapies.

In addition to its pharmacological applications, 4-Chloropyrido[3,4-d]pyrimidine Hydrochloride has garnered attention in materials science due to its unique electronic properties. The compound's aromaticity and heterocyclic framework make it a candidate for applications in organic electronics, such as in the development of new materials for light-emitting diodes (LEDs) or photovoltaic devices. Recent research has focused on optimizing its electronic characteristics through structural modifications, paving the way for innovative applications in this field.

The structural elucidation and characterization of 4-Chloropyrido[3,4-d]pyrimidine Hydrochloride have been facilitated by advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided insights into the compound's molecular geometry and stability under various conditions. Furthermore, computational modeling approaches have been employed to predict its interactions with biological targets, enhancing our understanding of its pharmacokinetic properties.

In conclusion, 4-Chloropyrido[3,4-d]pyrimidine Hydrochloride represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic and analytical techniques, position it as a valuable tool for both academic research and industrial development. As ongoing studies continue to uncover new facets of its potential, this compound is poised to make significant contributions to the fields of chemistry and pharmacology.